Cas no 10130-87-7 (2-Methoxybenzenesulfonyl chloride)

• Product Name: 2-Methoxybenzenesulfonyl chloride
• CAS No: 10130-87-7
• MF: C₇H₇ClO₃S
• MW: 206.646680116653
• MDL: MFCD01961367
• CID: 138645
• PubChem ID: 3745851
• Update Time: 2025-10-20

2-Methoxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxybenzenesulfonyl chloride
• 1 week
• 2-(Methyloxy)benzenesulfonyl chloride
• 2-Methoxybenzene-1-sulfonyl chloride
• 2-METHOXY-BENZENESULFONYL CHLORIDE
• Benzenesulfonyl chloride,2-methoxy-
• o-Methoxybenzenesulfonyl chloride
• AKOS BB-9465
• 2-Methoxyphenylsulfonyl chloride
• 5-Methoxybenzenesulfonyl chloride
• o-Anisolesulfonyl chloride
• 2-Methoxybenzenesulfonylchloride
• methoxyphenylsulfonyl chloride
• 2-methoxybenzensulfonylchloride
• 2-methoxybenzenesulphonylchloride
• 2-methoxybenzene sulfonylchloride
• GYOBZOBUOMDRRN-UHFFFAOYSA-N
• Benzenesulfonyl chloride, methoxy-
• 2-methoxybenzene-sulphonyl chloride
• Benzenesulfonyl chlori
• 2-Methoxybenzenesulfonyl chloride, 97%
• SCHEMBL74380
• AM90419
• EN300-05954
• Benzenesulfonyl chloride, 2-methoxy-
• AS-7032
• 10130-87-7
• Benzenesulfonylchloride,2-methoxy-
• BB 0216551
• MFCD01961367
• SY026649
• BCP26066
• 2-methoxybenzene sulfonyl chloride, AldrichCPR
• J-509852
• Z56911956
• 2-Methoxy-benzenesulfonyl chloride;2-Methoxybenzene-1-sulfonyl chloride
• FT-0647552
• AKOS000505690
• 2-METHOXYBENZENE SULFONYL CHLORIDE
• DTXSID40395846
• CS-W007645
• F2167-0058
• A897198
• BBL103619
• STL557429
• DB-058589

• MDL： MFCD01961367
• Inchi： 1S/C7H7ClO3S/c1-11-6-4-2-3-5-7(6)12(8,9)10/h2-5H,1H3
• InChI Key： GYOBZOBUOMDRRN-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 205.98000
• Monoisotopic Mass: 205.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data available
• Density: 1.376
• Melting Point: 50-54°C
• Boiling Point: 305.1°C at 760 mmHg
• Flash Point: 138.3±23.2 °C
• Refractive Index: 1.535
• PSA: 51.75000
• LogP: 2.70350
• Sensitiveness: Moisture Sensitive

2-Methoxybenzenesulfonyl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H314-H318
• Warning Statement： P280
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-43
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,2-8°C(BD76464)
• Risk Phrases：R34

Additional information on 2-Methoxybenzenesulfonyl chloride

Recent Advances in the Application of 2-Methoxybenzenesulfonyl Chloride (CAS: 10130-87-7) in Chemical Biology and Pharmaceutical Research

2-Methoxybenzenesulfonyl chloride (CAS: 10130-87-7) is a versatile chemical reagent widely used in organic synthesis, medicinal chemistry, and chemical biology. Recent studies have highlighted its significance as a key intermediate in the development of novel therapeutic agents and biochemical probes. This research brief synthesizes the latest findings on its applications, mechanism of action, and potential in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-methoxybenzenesulfonyl chloride in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. Researchers optimized reaction conditions (0°C in anhydrous DCM with triethylamine) to achieve 85-92% yields, with the electron-donating methoxy group enhancing electrophilic reactivity at the sulfonyl center. X-ray crystallography of protein-inhibitor complexes revealed critical hydrogen bonding interactions mediated by the sulfonamide moiety.

In chemical biology applications, a Nature Chemical Biology report (2024) detailed its use in activity-based protein profiling (ABPP). The compound served as a warhead in designing sulfonyl fluoride probes that covalently modify catalytic serine residues in hydrolases. Mass spectrometry analysis identified >30 previously unknown enzyme targets in human cell lysates, suggesting broad utility in functional proteomics. The methoxy group's ortho-position was found to significantly influence probe reactivity and selectivity.

Pharmaceutical development has benefited from improved synthetic methodologies. A recent Organic Process Research & Development paper (2024) described a continuous flow process for 2-methoxybenzenesulfonyl chloride production, achieving 95% purity at kilogram scale with reduced hazardous waste generation. The optimized protocol features: (1) low-temperature (-10°C) chlorosulfonation of anisole, (2) in-line quenching, and (3) automated pH control, addressing previous challenges in large-scale manufacturing.

Emerging therapeutic applications include its incorporation in PROTAC molecules, as reported in ACS Central Science (2023). The sulfonyl chloride moiety enabled efficient conjugation to E3 ligase ligands, with resulting heterobifunctional compounds showing nM-level degradation of BRD4 and ERα in cellular models. Structural-activity relationship studies indicated the methoxy group's role in maintaining optimal linker length and proteasome recruitment efficiency.

Safety and handling considerations have been updated in recent chemical safety literature. The 2024 edition of Bretherick's Handbook emphasizes the compound's moisture sensitivity (hydrolysis half-life <2h at 40% RH) and recommends strict anhydrous conditions during storage and handling. Newer stabilization methods incorporating molecular sieves and nitrogen atmospheres have extended shelf life to 6 months at -20°C.

Future research directions highlighted in a 2024 Chemical Reviews perspective include: (1) development of enantioselective sulfonylation reactions using chiral variants, (2) exploration of bioorthogonal chemistries for in vivo applications, and (3) computational modeling to predict sulfonylation sites in complex biological systems. These advances position 2-methoxybenzenesulfonyl chloride as a continuing valuable tool in chemical biology and drug discovery pipelines.